Cas no 101611-66-9 (1,1'-Hexamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI))
101611-66-9 structure
Product Name:1,1'-Hexamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI)
CAS No:101611-66-9
MF:C24H42I2N2O4
MW:676.410232067108
CID:207176
PubChem ID:3063797
Update Time:2025-04-19
1,1'-Hexamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Hexamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI)
- methyl 1-[6-(3-methoxycarbonyl-1-azoniabicyclo[2.2.2]octan-1-yl)hexyl]-1-azoniabicyclo[2.2.2]octane-3-carboxylate,diiodide
- methyl 1-[6-(8-methoxycarbonyl-1-azoniabicyclo[2.2.2]oct-1-yl)hexyl]-1 -azoniabicyclo[2.2.2]octane-8-carboxylate diiodide
- 1,1'-Hexamethylenebis(3-carboxyquinuclidinium iodide) dimethyl ester
- AC1MI6DZ
- CTK8G4370
- LS-143172
- methyl 1-[6-(3-methoxycarbonyl-1-azoniabicyclo[2.2.2]octan-1-yl)hexyl]-1-azoniabicyclo[2.2.2]octane-3-carboxylate;diiodide
- methyl 1-[6-(8-methoxycarbonyl-1-azoniabicyclo[2.2.2]oct-1-yl)hexyl]-1 -azoniabicyclo[2.2.2]octane-8
- 101611-66-9
- 1,1'-(Hexane-1,6-diyl)bis[3-(methoxycarbonyl)-1-azabicyclo[2.2.2]octan-1-ium] diiodide
- Methyl 1-[6-(8-methoxycarbonyl-1-azoniabicyclo[2.2.2]oct-1-yl)hexyl]-1-azoniabicyclo[2.2.2]octane-8-carboxylate diiodide
- DTXSID60906397
- Quinuclidinium, 1,1'-hexamethylenebis(3-carboxy-, diiodide, dimethyl ester
-
- Inchi: 1S/C24H42N2O4.2HI/c1-29-23(27)21-17-25(13-7-19(21)8-14-25)11-5-3-4-6-12-26-15-9-20(10-16-26)22(18-26)24(28)30-2;;/h19-22H,3-18H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: HACWHPLOPMLTCY-UHFFFAOYSA-L
- SMILES: [I-].[I-].O(C)C(C1C[N+]2(CCCCCC[N+]34CCC(CC3)C(C(=O)OC)C4)CCC1CC2)=O
Computed Properties
- Exact Mass: 633.7938
- Monoisotopic Mass: 676.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 567
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 52.6
- LogP: -3.46840
1,1'-Hexamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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